Cas no 499137-99-4 (5-Heptenoic acid, 4-methyl-, (4S,5E)-)

5-Heptenoic acid, 4-methyl-, (4S,5E)- structure
499137-99-4 structure
Product Name:5-Heptenoic acid, 4-methyl-, (4S,5E)-
CAS No:499137-99-4
MF:C8H14O2
MW:142.195562839508
CID:1539501
Update Time:2024-08-24

5-Heptenoic acid, 4-methyl-, (4S,5E)- Chemical and Physical Properties

Names and Identifiers

    • 5-Heptenoic acid, 4-methyl-, (4S,5E)-
    • Inchi: 1S/C8H14O2/c1-3-4-7(2)5-6-8(9)10/h3-4,7H,5-6H2,1-2H3,(H,9,10)/b4-3+/t7-/m1/s1
    • InChI Key: XQPJBUNUYAKYNC-KGGZQZJCSA-N
    • SMILES: C(O)(=O)CC[C@H](C)/C=C/C

Computed Properties

  • Exact Mass: 142.09942

Experimental Properties

  • Density: 0.953±0.06 g/cm3(Predicted)
  • Boiling Point: 235.2±9.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.73±0.10(Predicted)
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